Cas no 1858249-89-4 (Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate
• CAS No: 1858249-89-4
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• MDL: MFCD28505098
• CID: 4709177
• Update Time: 2025-06-12

Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate
• 1H-pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-4-nitro-, 1,1-dimethylethyl ester

• MDL： MFCD28505098
• Inchi： 1S/C12H17N3O6/c1-5-20-11(17)10-8(15(18)19)6-14(13-10)7-9(16)21-12(2,3)4/h6H,5,7H2,1-4H3
• InChI Key： TXZXYSQDVPZRJV-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C(C(=O)OCC)=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 414
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate

Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 1858249-89-4): A Comprehensive Overview

Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 1858249-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The pyrazole ring is a fundamental component of many pharmaceuticals, and the presence of the nitro group in the 4-position of the pyrazole ring enhances the compound's reactivity and biological activity. The ethyl ester group at the 3-position and the tert-butoxy substituent on the 2-oxoethyl moiety further contribute to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate has shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase enzymes. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be developed into a safer and more effective cancer treatment.

The pharmacokinetic profile of Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate has also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. The ester group at the 3-position facilitates absorption through biological membranes, while the tert-butoxy substituent enhances metabolic stability.

Furthermore, preliminary toxicology studies have indicated that Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings suggest that this compound has a favorable safety profile, which is crucial for its advancement into clinical trials.

The potential applications of Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic agent for these debilitating conditions.

In conclusion, Ethyl 1-(2-tert-butoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 1858249-89-4) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development into novel drugs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key player in modern drug discovery.